N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine

• IUPAC Name: N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)pyrimidin-2-amine
• InChI: InChI=1S/C13H15N5/c1-17(13-15-7-4-8-16-13)11-9-18(10-11)12-5-2-3-6-14-12/h2-8,11H,9-10H2,1H3
• InChI Key: LJDLNOSDGADZOO-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=CC=CC=N2)C3=NC=CC=N3
• Molecular Formula: C13H15N5
• Molecular Weight: 241.29 g/mol

Description

“N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine” is a complex organic compound. It is part of a class of compounds known as N-(pyridin-2-yl)amides. These compounds have been synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions. They have significant biological and therapeutic value and have received great attention in recent years due to their varied medicinal applications.

Synthesis Analysis

The synthesis of N-(pyridin-2-yl)amides, including “this compound”, involves the use of α-bromoketones and 2-aminopyridine under different reaction conditions. The N-(pyridin-2-yl)amides are formed in toluene via C–C bond cleavage promoted by I2 and TBHP. The reaction conditions are mild and metal-free.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, involving several types of bonds and interactions. For instance, in similar compounds, molecules are connected by N–H…O and N–H…N hydrogen bonds between amine and amide, and amide and pyrimidine atoms.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” include the formation of N-(pyridin-2-yl)amides from α-bromoketones and 2-aminopyridine. This process involves C–C bond cleavage promoted by I2 and TBHP.

Scientific Research Applications

N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine has a variety of applications in scientific research. It is used as a building block for the synthesis of a variety of compounds, including drugs and other organic molecules. It is also used in the development of drugs, as it is a versatile compound with a wide range of biological activities. This compound has been used in the development of anti-cancer drugs, anti-inflammatory drugs, anti-bacterial drugs, and other drugs. It has also been used in the development of novel imaging agents and contrast agents.

Mechanism of Action

Target of Action

Related compounds such as n-(pyridin-2-yl)amides have been synthesized and studied for their significant biological and therapeutic value .

Mode of Action

It’s known that n-(pyridin-2-yl)amides, a related compound, are formed via c–c bond cleavage promoted by i2 and tbhp . This suggests that the compound might interact with its targets through a similar mechanism.

Biochemical Pathways

Related compounds such as n-(pyridin-2-yl)amides have been synthesized and studied for their varied medicinal applications , suggesting that they may affect multiple biochemical pathways.

Result of Action

Related compounds have shown significant biological and therapeutic value , suggesting that this compound may have similar effects.

Advantages and Limitations for Lab Experiments

N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine has several advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of applications. It is also relatively easy to synthesize and is available in a variety of forms. However, it is important to note that this compound is a hazardous compound and should be handled with care.

Future Directions

N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine has a variety of potential future directions. It could be used in the development of drugs for the treatment of various diseases, such as cancer and inflammation. It could also be used in the development of novel imaging agents and contrast agents. In addition, it could be used in the development of novel compounds with improved biological activity. Finally, it could be used in the development of novel synthetic organic molecules for use in a variety of applications.

Synthesis Methods

N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine can be synthesized by a variety of methods, including the condensation of N-methyl-2-pyridyl-azetidin-3-one with pyrimidine-2-amine. The reaction is typically carried out in a solvent such as dichloromethane, with a base such as potassium carbonate or sodium hydroxide. The reaction is typically carried out at a temperature of 0-5°C and is complete within 1-2 hours.